4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine

• IUPAC Name: (E)-1-(4-benzylpiperidin-1-yl)-3-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H25NO2/c1-25-21-10-6-5-9-20(21)11-12-22(24)23-15-13-19(14-16-23)17-18-7-3-2-4-8-18/h2-12,19H,13-17H2,1H3/b12-11+
• InChI Key: FQOFAQHSSRXESE-VAWYXSNFSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H25NO2
• Molecular Weight: 335.4 g/mol

Description

4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been found to interact with the dopamine and serotonin receptors in the brain, which may contribute to its antipsychotic and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, indicating its potential use as an analgesic. It has also been found to have antipsychotic effects, which may be due to its interaction with the dopamine and serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine in lab experiments is its potential use as a tool for studying the mechanisms of inflammation, pain, and psychosis. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine. One area of interest is its potential use in the treatment of cancer. Studies have shown that it may have anticancer properties, and further research is needed to explore this potential application. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to fully understand its mechanism of action and to develop more effective treatments based on this compound.
In conclusion, this compound is a compound with significant potential for use in various areas of scientific research. Its anti-inflammatory, analgesic, and antipsychotic properties make it a promising tool for studying the mechanisms of these conditions. However, further research is needed to fully understand its mechanism of action and to develop more effective treatments based on this compound.

Synthesis Methods

The synthesis of 4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine involves the reaction between benzylamine, 2-methoxybenzaldehyde, and piperidine in the presence of acetic acid. The product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

4-benzyl-1-[3-(2-methoxyphenyl)acryloyl]piperidine has been widely studied for its potential applications in various areas of scientific research. It has been found to have anti-inflammatory, analgesic, and antipsychotic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.